N-(4-Ethylphenyl)-5,6-dimethylpyrimidine-4-carboxamide

• IUPAC Name: N-(4-ethylphenyl)-5,6-dimethylpyrimidine-4-carboxamide
• InChI: InChI=1S/C15H17N3O/c1-4-12-5-7-13(8-6-12)18-15(19)14-10(2)11(3)16-9-17-14/h5-9H,4H2,1-3H3,(H,18,19)
• InChI Key: CGYLDCNMQYBWNI-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)C2=NC=NC(=C2C)C
• Molecular Formula: C15H17N3O
• Molecular Weight: 255.31 g/mol

Description

Molecular Structure Analysis

Molecular structure analysis involves determining the arrangement of atoms in a molecule and the chemical bonds that hold the atoms together. Techniques such as X-ray crystallography, NMR spectroscopy, and electron microscopy can be used.

Chemical Reactions Analysis

This involves studying the chemical reactions that the compound undergoes. It includes the reactants, products, and the conditions under which the reaction occurs.

Physical And Chemical Properties Analysis

This includes properties such as melting point, boiling point, solubility, density, molar mass, and specific heat capacity. Chemical properties might include reactivity, flammability, and types of chemical reactions the compound can undergo.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with other molecules at the molecular level to produce a certain effect.

Safety and Hazards

This involves understanding the potential risks associated with the compound. It includes toxicity, flammability, environmental impact, and precautions for handling and storage.

Future Directions

Future directions could involve potential applications of the compound, areas of research that need further exploration, and how the compound could be modified to improve its properties or reduce its hazards.